Cas no 2138010-83-8 (tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate
• CAS No: 2138010-83-8
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 6609375
• PubChem ID: 165799623
• Update Time: 2025-07-22

tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate
• EN300-1086289
• tert-butyl N-[2-(aminomethyl)naphthalen-1-yl]carbamate
• 2138010-83-8

• Inchi： 1S/C16H20N2O2/c1-16(2,3)20-15(19)18-14-12(10-17)9-8-11-6-4-5-7-13(11)14/h4-9H,10,17H2,1-3H3,(H,18,19)
• InChI Key： BUNFJTOAASNJBQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(CN)=CC=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate

Chemical Profile of tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate (CAS No. 2138010-83-8)

tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate, identified by the chemical compound code CAS No. 2138010-83-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative features a naphthalene core substituted with an aminomethyl group, further functionalized by a tert-butyl carbamate moiety. The structural configuration of this molecule imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex bioactive molecules.

The naphthalen-1-yl backbone provides a rigid aromatic system, which is often exploited in medicinal chemistry for its ability to enhance binding affinity and metabolic stability. The presence of the aminomethyl group introduces a nucleophilic center, facilitating further derivatization through reactions such as amide bond formation, Schiff base condensation, or alkylation processes. This versatility makes the compound particularly useful in the development of enzyme inhibitors, receptor ligands, and other pharmacophores.

The tert-butyl carbamate substituent serves multiple purposes in the molecular architecture. Primarily, it acts as a protecting group for the amine functionality, preventing unwanted side reactions during synthetic protocols. Additionally, the steric bulk provided by the tert-butyl group can influence the conformational dynamics and electronic properties of the molecule, which may be critical for its interaction with biological targets. Such design elements are often employed to optimize pharmacokinetic profiles and reduce off-target effects.

In recent years, there has been significant interest in developing novel carbamate-based therapeutics due to their broad spectrum of biological activity. Research has demonstrated that carbamates can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating conditions such as inflammation, neurodegeneration, and metabolic disorders. The tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate structure aligns well with these trends, offering a scaffold that can be readily modified to explore new pharmacological spaces.

One notable application of this compound is in the synthesis of protease inhibitors. Proteases play crucial roles in numerous biological pathways, and their dysregulation is associated with several diseases. By incorporating the naphthalen-1-yl moiety into a carbamate-based inhibitor, researchers can leverage the rigidity of the aromatic ring to achieve high specificity for target proteases. Furthermore, the aminomethyl group allows for further derivatization to optimize binding interactions and improve drug-like properties.

Advances in computational chemistry have also facilitated the design of derivatives of tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate with enhanced efficacy. Molecular modeling studies have revealed that subtle modifications to the naphthalene ring or the carbamate group can significantly alter binding affinities and selectivity profiles. These insights have guided synthetic efforts toward generating lead compounds with improved pharmacological profiles.

Another area where this compound has shown promise is in the development of chelating agents for metal-based therapeutics. Certain metal ions, such as ruthenium or platinum, exhibit potent anticancer activities when coordinated with appropriate ligands. The aminomethyl group in tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate can serve as a chelating site, enabling the design of metal complexes with enhanced stability and bioavailability. Such complexes are being explored for their potential applications in targeted therapy and radiation treatment.

The synthesis of tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate typically involves multi-step organic transformations starting from commercially available precursors such as naphthalene derivatives and tert-butanol derivatives. Key steps include nucleophilic substitution reactions to introduce the aminomethyl group followed by carbamate formation via reaction with phosgene or its equivalents under controlled conditions. Recent methodologies have focused on greener alternatives to phosgene, such as using solid-state carbamoylating agents or enzymatic approaches, to improve sustainability and safety in large-scale production.

The physicochemical properties of tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate, including solubility, melting point, and stability under various conditions, are critical factors that influence its utility in pharmaceutical applications. Experimental data indicate that this compound exhibits moderate solubility in organic solvents but limited water solubility, which may necessitate formulation strategies to enhance bioavailability when used in drug development. Additionally, its stability under storage conditions is essential for ensuring batch-to-batch consistency in pharmaceutical manufacturing processes.

In conclusion,tert-butyl N-2-(aminomethyl)naphthalen-1-ylcarbamate (CAS No. 2138010-83-8) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features enable diverse functionalization pathways, making it valuable for synthesizing enzyme inhibitors, receptor ligands, and metal chelating agents. Ongoing research continues to explore novel derivatives and applications of this compound, highlighting its importance as a building block in modern drug discovery efforts.